4-(2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamido)benzamide

• IUPAC Name: 4-[[2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetyl]amino]benzamide
• InChI: InChI=1S/C20H15ClN6O2S/c21-13-3-7-15(8-4-13)27-19-16(9-25-27)20(24-11-23-19)30-10-17(28)26-14-5-1-12(2-6-14)18(22)29/h1-9,11H,10H2,(H2,22,29)(H,26,28)
• InChI Key: MJKHQWIANLCVFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C20H15ClN6O2S
• Molecular Weight: 438.9 g/mol
• CAS No.: 872860-32-7

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. It’s a derivative of 7H-Pyrrolo[2,3-d]pyrimidine.

Synthesis Analysis

Methods were developed for the synthesis of new pyrido[2,3-d]pyrimidine and pyrimidino[4,5-d][1,3]oxazine derivatives. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The molecular structure of this compound involves a pyrazole bound to a phenyl group. The NMR spectral data provides further insights into the structure.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the transformation of 5-acetyl-4-aminopyrimidines into pyrido[2,3-d]pyrimidin-5-one derivatives when acylated with carboxylic anhydrides or acid chlorides.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activities

• Synthetic Approaches to Heterocycles : Research demonstrates the synthesis of thioxo-2, 5-dihydro-1H-pyrano [2,3-d] pyrimidine derivatives, showcasing the versatility of pyrimidine scaffolds in generating diverse heterocyclic compounds with potential biological activities (Elian, Abdelhafiz, & abdelreheim, 2014).

• Antimicrobial and Anticancer Agents : Some studies focused on the synthesis and evaluation of new thiazole and pyrazole derivatives based on tetrahydrobenzothiophene moieties, highlighting the antimicrobial activities of these compounds (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010). Another study synthesized pyrazolopyrimidines derivatives with anticancer and anti-5-lipoxygenase activities, emphasizing the potential of these compounds in therapeutic applications (Rahmouni et al., 2016).

• Cytotoxic Heterocyclic Compounds : Research on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been reported, where these compounds showed anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given that similar compounds have shown a wide range of biological activity. Further studies could also focus on improving the synthesis process and investigating the compound’s drug metabolism and pharmacokinetics.